Cas no 176665-78-4 ([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)-)

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)- structure

176665-78-4 structure

Product Name:[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)-

CAS No:176665-78-4

Molecular Formula:C₂₀H₁₆O₁₂

Molecular Weight:448.33400

CID:236326

PubChem ID:5316973

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)- Properties

Names and Identifiers

- [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)-
- DuchesideA
- [ "" ]
- 3’-O-Methyl-ellagic acid-4- O-β-D-xylopyranoside
- Ducheside A
- CS-0024214
- 6,14-dihydroxy-7-methoxy-13-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- AKOS032962238
- FS-10490
- [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione, 2,8-dihydroxy-3-methoxy-7-(beta-D-xylopyranosyloxy)-
- 176665-78-4
- HY-N3787
- 2,8-Dihydroxy-3-methoxy-7-(-D-xylopyranosyloxy)[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione; 3'-O-Methyl-4-O-(-D-xylopyranosyl)ellagic acid
- 6,14-dihydroxy-7-methoxy-13-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxy-2,9-dioxatetracyclo(6.6.2.04,16.011,15)hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
- DA-52738
- 3'-O-methyl-ellagic acid-4-O-beta-D-xylopyranoside
- 6,14-DIHYDROXY-7-METHOXY-13-{[(2S,3R,4S,5R)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}-2,9-DIOXATETRACYCLO[6.6.2.0?,(1)?.0(1)(1),(1)?]HEXADECA-1(15),4,6,8(16),11,13-HEXAENE-3,10-DIONE
- ducheside A
- +Expand
- MDL： MFCD20260653
- InChIKey： VAXNJGHUQUHOGC-ZDLAQBPYSA-N
- Inchi： InChI=1S/C20H16O12/c1-28-15-7(21)2-5-11-10-6(19(27)32-17(11)15)3-9(13(24)16(10)31-18(5)26)30-20-14(25)12(23)8(22)4-29-20/h2-3,8,12,14,20-25H,4H2,1H3/t8-,12+,14-,20+/m1/s1
- SMILES： O=C1C2=CC(O[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)=C(O)C(O4)=C2C5=C(C4=O)C=C(O)C(OC)=C5O1

Computed Properties

Exact Mass: 448.06400
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 3
Monoisotopic Mass: 448.06417594g/mol
Heavy Atom Count: 32
Complexity: 761
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Topological Polar Surface Area: 181Å²

Experimental Properties

LogP: -0.27200
PSA: 189.26000
Boiling Point: 879.8±65.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.3 mmHg at 25°C
Flash Point: 315.3±27.8 °C
Color/Form: Powder
Density: 1.9±0.1 g/cm3

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA99365-5mg	Ducheside A	176665-78-4	98.0%	5mg	$769.00	2024-04-20
Ambeed	A297299-5mg	Ducheside A	176665-78-4	98+%	5mg	$409.0
TargetMol Chemicals	TN3900-5 mg	Ducheside A	176665-78-4	98%	5mg	￥ 4,040
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3900-1 mg	Ducheside A	176665-78-4		1mg	￥2915.00	2022-04-26

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)- Suppliers

NanJingqingYunbiologologyicaltecjnco，LTD

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(CAS:176665-78-4)

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:176665-78-4)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:176665-78-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

176665-78-4 ([1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:176665-78-4)[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,2,8-dihydroxy-3-methoxy-7-(b-D-xylopyranosyloxy)-

Purity:99%

Quantity:5mg

Price($):368